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Compound of Interest

Compound Name: C.l. Direct orange 102

Cat. No.: B1460611

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility of Direct Orange 102 in two
common solvents: water and ethanol. Due to the limited availability of extensive quantitative
data for Direct Orange 102, this document also includes comparative solubility data for other
structurally relevant and commercially significant direct dyes, namely C.I. Direct Red 80, C.1.
Direct Blue 86, and C.I. Direct Yellow 28. This comparative approach offers valuable context for
formulation development, experimental design, and process optimization. The guide further
outlines a standardized experimental protocol for determining dye solubility and presents a
logical diagram illustrating the key factors influencing this critical physicochemical property.

Quantitative Solubility Data

The solubility of direct dyes is a crucial parameter influencing their application in various fields,
from textile dyeing to biomedical research. The following tables summarize the available
guantitative solubility data for Direct Orange 102 and selected comparative direct dyes in water
and ethanol.

Table 1: Solubility of Direct Dyes in Water
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Temperature .

Dye Name C.l. Name CAS Number ) Solubility (g/L)
Direct Orange

29156 6598-63-6 90 60[1]
102
Direct Red 80 35780 2610-10-8 60 30[2][3][4]
97 50[3][4]
Direct Yellow 28 19555 8005-72-9 60 40[1][5][6]
Direct Blue 86 74180 1330-38-7 90 80 - 90[7]

Table 2: Solubility of Direct Dyes in Ethanol
Dye Name C.l. Name CAS Number Solubility
Direct Orange 102 29156 6598-63-6 Slightly Soluble[5]
Direct Red 80 35780 2610-10-8 Soluble[3][4][8]
) Slightly Soluble[1][5]

Direct Yellow 28 19555 8005-72-9 6]
Direct Blue 86 74180 1330-38-7 Soluble[9][10]

Experimental Protocol for Solubility Determination

A standardized and reproducible method is critical for accurately determining the solubility of

dyes. The following protocol is based on established international guidelines, such as the
OECD Guideline for the Testing of Chemicals, Section 105, and ISO 105-Z09.[11][12][13][14]

Objective: To determine the saturation mass concentration of a dye in a specific solvent (water

or ethanol) at a given temperature.

Materials and Equipment:

» Analytical balance (accuracy + 0.1 mg)
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e Thermostatically controlled shaker or water bath
o Glass-stoppered flasks or vials

e Centrifuge

o Spectrophotometer (UV-Vis)

o Calibrated volumetric flasks and pipettes

e Syringe filters (e.g., 0.45 um pore size)

e The dye to be tested (e.g., Direct Orange 102)

e Solvent (deionized water or absolute ethanol)

* pH meter (for aqueous solutions)

Procedure:

o Preparation of a Saturated Solution (Flask Method):

o Accurately weigh an excess amount of the dye and add it to a glass-stoppered flask. The
excess is crucial to ensure saturation is reached.

o Add a known volume of the solvent (e.g., 100 mL) to the flask.

o Tightly stopper the flask and place it in a thermostatically controlled shaker or water bath
set to the desired temperature (e.g., 25°C, 40°C, 60°C).

o Agitate the mixture for a sufficient period to reach equilibrium. A preliminary test can
determine the necessary time, but 24 to 48 hours is typical.

e Phase Separation:

o After the equilibration period, allow the solution to stand undisturbed at the test
temperature for at least 24 hours to allow undissolved particles to settle.
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o To ensure complete separation of the solid and liquid phases, centrifuge an aliquot of the

suspension at the test temperature.

e Sample Analysis:

o Carefully withdraw a sample from the clear supernatant. To avoid disturbing the sediment

it is advisable to use a syringe fitted with a filter.
o Prepare a series of dilutions of the saturated solution using the same solvent.

o Measure the absorbance of each diluted solution at the wavelength of maximum
absorption (Amax) for the dye using a UV-Vis spectrophotometer.

o Create a calibration curve by plotting the absorbance versus the concentration of a series

of standard solutions of the dye with known concentrations.

o From the calibration curve, determine the concentration of the dye in the saturated
solution.

» Data Reporting:
o Express the solubility in grams per liter (g/L) or milligrams per milliliter (mg/mL).
o Report the temperature at which the solubility was determined.

o For aqueous solutions, the pH of the saturated solution should also be measured and
reported.

Factors Influencing Dye Solubility

The solubility of a direct dye is not an intrinsic constant but is influenced by several factors.

Understanding these factors is essential for controlling and predicting the dye's behavior in
solution.

Caption: Key factors influencing the solubility of direct dyes.

Conclusion
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This technical guide provides a foundational understanding of the solubility of Direct Orange
102 in water and ethanol, supplemented with valuable comparative data from other direct dyes.
While quantitative data for Direct Orange 102, particularly in ethanol, remains limited in publicly
accessible literature, the provided information and the standardized experimental protocol offer
a robust framework for researchers and professionals in the field. The interplay of the dye's
molecular structure, the solvent's properties, and the external conditions, as illustrated,
underscores the complexity of solubility and the importance of precise experimental
determination for specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Solubility Profile of Direct Orange 102 in Water and
Ethanol: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1460611#direct-orange-102-solubility-in-water-and-
ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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